Cas no 114571-91-4 (tunichlorin)

• Product Name: tunichlorin
• CAS No: 114571-91-4
• MF: C₃₂H₃₂N₄NiO₄
• MW: 595.314289093018
• CID: 212515
• Update Time: 2024-02-29

tunichlorin Chemical and Physical Properties

Names and Identifiers

• Nickelate(1-),[(3S,4S)-14-ethyl-9-(hydroxymethyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(3-)-kN23,kN24,kN25,kN26]-, hydrogen, (SP-4-2)- (9CI)
• Nickelate(1-),[(3S,4S)-14-ethyl-9-(hydroxymethyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(3-)-kN23,kN24,kN25,kN26]-
• tunichlorin
• nickel(2+) hydrogen 3-[14-ethyl-9-(hydroxymethyl)-4,8,13,18-tetramethyl-20-oxido-23,25-didehydro-4,21-dihydro-3H-phorbin-23-id-3-yl]propanoate (1:1:1)
• Nickelate(1-), (14-ethyl-9-(hydroxymethyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(3-)-N23,N24,N25,N26)-, hydrogen, (SP-4-2-(3S-trans))-
• CID 138397540

• Inchi： 1S/C32H34N4O4.Ni/c1-6-18-14(2)23-11-27-21(13-37)16(4)22(34-27)10-24-15(3)19(7-8-29(39)40)31(35-24)20-9-28(38)30-17(5)25(36-32(20)30)12-26(18)33-23;/h10-12,15,19,35,37-38H,6-9,13H2,1-5H3,(H,39,40);/q;+2/p-2/b24-10-,26-12-,27-11-,31-20-;
• InChI Key： WKLCKNNPTYWOBP-PXGNICEXSA-L
• SMILES： [Ni+2].[O-]C1=C2C(C)=C3C=C4C(CC)=C(C)C(C=C5C(CO)=C(C)C(C=C6C(C)C(CCC(=O)[O-])C(=C(C2=N3)C1)N6)=N5)=N4 |t:6,14,22,32|

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 1630
• Topological Polar Surface Area: 133